Cas no 72238-09-6 (1H-Carbazol-1-one,2,3,4,9-tetrahydro-2-(hydroxymethylene)-6-methoxy-4-methyl-)

• Product name: 1H-Carbazol-1-one,2,3,4,9-tetrahydro-2-(hydroxymethylene)-6-methoxy-4-methyl-
• CAS No: 72238-09-6
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 569275
• PubChem ID: 3018329

1H-Carbazol-1-one,2,3,4,9-tetrahydro-2-(hydroxymethylene)-6-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Carbazol-1-one,2,3,4,9-tetrahydro-2-(hydroxymethylene)-6-methoxy-4-methyl-
• 2,3,4,9-tetrahydro-2-(hydroxymethylene)-6-methoxy-4-methyl-1H-carbazol-1-one
• (2E)-2-(hydroxymethylidene)-6-methoxy-4-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one
• EINECS 276-513-0
• 72238-09-6

• Inchi： InChI=1S/C15H15NO3/c1-8-5-9(7-17)15(18)14-13(8)11-6-10(19-2)3-4-12(11)16-14/h3-4,6-8,16-17H,5H2,1-2H3/b9-7+
• InChI Key： NEYFYCLOJHBSEE-VQHVLOKHSA-N
• SMILES： CC1CC(=CO)C(=O)C2=C1C3=C(N2)C=CC(=C3)OC

Computed Properties

• Exact Mass: 257.10525
• Monoisotopic Mass: 257.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 1.372
• Boiling Point: 462.2°C at 760 mmHg
• Flash Point: 233.3°C
• Refractive Index: 1.727
• PSA: 62.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles